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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physicochemical properties of

butylcyclooctane, specifically its boiling point and density. The information herein is compiled

to support research and development activities where this compound may be utilized.

Quantitative Data Summary
The physical properties of butylcyclooctane are summarized in the table below, providing a

clear comparison of available data.

Property Value Source

Boiling Point 217 °C Stenutz

Boiling Point (Rough Estimate) 232.3 °C LookChem[1]

Density 0.826 g/mL Stenutz[2]

Density 0.8260 g/mL LookChem[1]

Experimental Protocols
While specific experimental protocols for the determination of butylcyclooctane's properties

are not detailed in the available literature, standard methodologies for alkylcycloalkanes are
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applicable. The following sections describe general procedures for determining boiling point

and density.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Common methods for determining the boiling point of organic compounds include

simple distillation and the Thiele tube method.[3][4]

Simple Distillation Method: This method is suitable when a sufficient quantity of the sample

(typically >5 mL) is available.[3][4] The liquid is heated in a distillation flask equipped with a

condenser and a thermometer. The thermometer bulb should be positioned so that it is fully

immersed in the vapor phase to ensure an accurate reading of the boiling point. The

temperature at which the liquid actively boils and the vapor temperature remains constant is

recorded as the boiling point.[4]

Thiele Tube Method: This micro-method is ideal for small sample volumes.[4] A small amount

of the sample is placed in a fusion tube, and a capillary tube, sealed at one end, is inverted

into the liquid. The fusion tube is attached to a thermometer and heated in a Thiele tube

containing a high-boiling point oil. As the temperature rises, a stream of bubbles will emerge

from the capillary tube. The heat is then removed, and the temperature at which the liquid

just begins to enter the capillary tube upon cooling is recorded as the boiling point.[4]

Determination of Density

Density is the mass per unit volume of a substance. For liquids like butylcyclooctane, a

common and accurate method involves the use of a vibrating-tube densimeter.

Vibrating-Tube Densitometry: This technique measures the oscillation period of a U-shaped

tube filled with the sample liquid. The density of the liquid is directly related to the oscillation

period. The instrument is typically calibrated using fluids of known density, such as dry air

and pure water, at various temperatures and pressures. This method allows for precise

density measurements over a range of temperatures and pressures.

Logical Workflow for Property Determination
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The following diagram illustrates a generalized workflow for the characterization of a liquid

organic compound's physical properties.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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